Cas no 1807107-04-5 (Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate
• CAS No: 1807107-04-5
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4886795
• Update Time: 2025-06-15

Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate

• Inchi： 1S/C8H6F2INO3/c1-15-8(14)5-4(11)6(13)3(2-12-5)7(9)10/h2,7H,1H3,(H,12,13)
• InChI Key： IJCVJXXCLLBLTC-UHFFFAOYSA-N
• SMILES： IC1C(C(C(F)F)=CNC=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate (CAS: 1807107-04-5)

Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate (CAS: 1807107-04-5) is a highly versatile pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the difluoromethyl group enhances metabolic stability, while the iodo substituent offers a reactive handle for further functionalization, making this compound a valuable scaffold in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study revealed that the compound's unique structural features enable efficient cross-coupling reactions, facilitating the rapid assembly of diverse BTK-targeting molecules. The resulting inhibitors exhibited potent activity against BTK, with IC50 values in the low nanomolar range, and demonstrated favorable pharmacokinetic profiles in preclinical models. These findings underscore the compound's potential as a key building block in the development of next-generation kinase inhibitors for autoimmune diseases and cancers.

Another notable application of Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate was reported in a recent ACS Infectious Diseases article, where it was employed as a precursor for the synthesis of novel antimicrobial agents. The researchers utilized the compound's reactive iodo group to introduce various heterocyclic moieties, resulting in a library of derivatives with broad-spectrum antibacterial activity. Several derivatives exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity against mammalian cells. This study highlights the compound's potential in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate to improve yield and scalability. A study published in Organic Process Research & Development detailed a novel, high-yielding route to the compound, employing a one-pot iodination and esterification strategy. This method significantly reduces the number of purification steps and improves overall efficiency, making the compound more accessible for large-scale pharmaceutical applications. The study also provided valuable insights into the compound's stability under various conditions, which is critical for its handling and storage in industrial settings.

Looking ahead, the unique properties of Methyl 5-(difluoromethyl)-4-hydroxy-3-iodopyridine-2-carboxylate position it as a promising candidate for further exploration in drug discovery. Its versatility as a synthetic intermediate, combined with the growing body of evidence supporting its utility in diverse therapeutic areas, suggests that this compound will continue to play a significant role in chemical biology and pharmaceutical research. Future studies are expected to explore its applications in additional target classes and disease areas, as well as further optimize its synthetic accessibility for broader industrial adoption.